Cas no 938338-08-0 (2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one)

• Product name: 2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one
• CAS No: 938338-08-0
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 4773984

2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-[4-(2-furanylcarbonyl)-1-piperazinyl]-
• 2-amino-1-[4-(furan-2-carbonyl)piperazin-1-yl]ethan-1-one
• 2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one

• Inchi： 1S/C11H15N3O3/c12-8-10(15)13-3-5-14(6-4-13)11(16)9-2-1-7-17-9/h1-2,7H,3-6,8,12H2
• InChI Key： BYVLIZXLQMEPDK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C(C2=CC=CO2)=O)CC1)CN

Additional information on 2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one

Comprehensive Overview of 2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one (CAS No. 938338-08-0)

The compound 2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one (CAS No. 938338-08-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a furan-2-carbonyl moiety and a piperazine ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The compound's amino-ethanone functional group further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for piperazine derivatives like 2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one has surged due to their role in developing novel therapeutics. This aligns with the growing focus on precision medicine and targeted drug delivery, topics frequently searched by professionals in the field. The compound's furan ring contributes to its pharmacokinetic properties, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. As such, it is often discussed in forums and publications related to medicinal chemistry and pharmacokinetics.

From a synthetic perspective, CAS No. 938338-08-0 is a versatile building block. Its carbonyl and amino groups allow for facile modifications, making it a favorite among chemists working on heterocyclic compounds. The rise of AI-driven drug design has further amplified interest in such molecules, as computational models frequently highlight their potential. Searches for "piperazine-based drug candidates" or "furan derivatives in medicine" often lead to discussions involving this compound.

Another area where 2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one shines is in bioconjugation and proteomics. Its reactive sites enable it to act as a linker in biomolecule labeling, a technique critical for diagnostic assays and therapeutic monitoring. This application ties into the broader trend of personalized healthcare, a topic dominating scientific and medical search queries. The compound's stability under physiological conditions also makes it a candidate for in vivo imaging studies.

Environmental and safety considerations are equally important when discussing CAS No. 938338-08-0. While not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the increasing public interest in green chemistry and sustainable synthesis, as evidenced by the rise in searches for "eco-friendly chemical intermediates". Researchers are exploring greener routes to synthesize such compounds, minimizing waste and energy consumption.

In summary, 2-amino-1-4-(furan-2-carbonyl)piperazin-1-ylethan-1-one is a multifaceted compound with broad applications in drug development, bioconjugation, and material science. Its relevance to trending topics like AI in chemistry and sustainable research ensures its continued prominence in scientific discourse. For those seeking detailed protocols or collaborative opportunities, this compound remains a key area of exploration.